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Abstract: This document provides a detailed protocol for the analysis of Carlumab (CNTO 888)
binding to its target, the C-C motif chemokine ligand 2 (CCL2), on the surface of target cell
lines using flow cytometry. Carlumab is a human monoclonal antibody that neutralizes CCL2, a
key chemokine involved in inflammatory responses and the tumor microenvironment.[1] By
binding to CCL2, Carlumab inhibits its interaction with its receptors, primarily CCR2 and CCRA4,
thereby impeding the recruitment of monocytes and macrophages.[1] This application note
outlines the necessary reagents, equipment, and a step-by-step procedure for assessing
Carlumab binding, as well as data on its binding affinity.

Introduction

Carlumab is a fully human 1gG1 kappa monoclonal antibody designed to target and neutralize
human CCL2, also known as monocyte chemoattractant protein-1 (MCP-1).[1][2] CCL2 is a
potent chemoattractant for monocytes, memory T cells, and dendritic cells, playing a significant
role in the pathogenesis of various inflammatory diseases and cancers.[3] While primarily a
secreted protein, CCL2 can be anchored to the plasma membrane of cells, particularly
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endothelial cells, through glycosaminoglycan side chains of proteoglycans.[3][4] This cell
surface-bound CCL2 is critical for mediating the adhesion and migration of leukocytes.

Flow cytometry is a powerful technique to quantify the binding of antibodies to cell surface
targets. This application note details a protocol for the detection of Carlumab binding to cell
lines endogenously expressing surface-associated CCL2, such as Human Umbilical Vein
Endothelial Cells (HUVECS).[5]

Data Presentation
Table 1: Carlumab (CNTO 888) Binding Affinity to Human
CCL2

Parameter Value Method Source
Dissociation Constant Surface Plasmon
22 pM [6]
(KD) Resonance (SPR)
Dissociation Constant Surface Plasmon
23 - 38 pM [1]
(KD) Resonance (SPR)
Dissociation Constant In vivo PK/PD
2.4 nM ) [2]
(KD) modeling

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by Carlumab.
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Caption: Carlumab binding to CCL2 prevents its interaction with CCR2/CCRA4.

Experimental Protocols
Flow Cytometry Analysis of Carlumab Binding to
HUVECSs

This protocol describes the staining of Human Umbilical Vein Endothelial Cells (HUVECS) to
detect the binding of Carlumab to cell surface-associated CCL2.
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Materials:
e Cells: HUVEC cell line (or other suitable cell line with high CCL2 surface expression).
» Antibodies:

o Carlumab (unconjugated)

o Fluorescently-labeled secondary antibody against human IgG (e.g., FITC- or Alexa Fluor®
488-conjugated anti-human 1gG)

o Isotype control (human IgG1)

e Reagents:

[¢]

Cell culture medium (e.g., EGM-2)

[¢]

Phosphate-Buffered Saline (PBS)

[e]

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.1% sodium azide)

o

Cell detachment solution (e.g., Accutase or Trypsin-EDTA)

[¢]

Viability dye (e.g., Propidium lodide or 7-AAD)

e Equipment:

o Flow cytometer

o

Centrifuge

Incubator

[¢]

[¢]

Hemocytometer or automated cell counter

o Flow cytometry tubes

Experimental Workflow:
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Caption: Workflow for flow cytometry analysis of Carlumab binding.
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Procedure:

e Cell Preparation:

Culture HUVECs to 70-80% confluency.

Gently detach the cells using a nhon-enzymatic cell dissociation solution or a brief
trypsinization.

Wash the cells once with complete culture medium to neutralize the detachment solution.

Wash the cells twice with cold Flow Cytometry Staining Buffer by centrifuging at 300-400 x
g for 5 minutes at 4°C.

Resuspend the cell pellet in Flow Cytometry Staining Buffer and determine the cell
concentration and viability.

Adjust the cell suspension to a concentration of 1 x 106 cells/mL in cold Flow Cytometry
Staining Buffer.

e Staining:

(¢]

Aliquot 100 pL of the cell suspension (1 x 105 cells) into each flow cytometry tube.

Add the appropriate concentration of Carlumab to the designated tubes. A titration
experiment is recommended to determine the optimal concentration (e.g., starting at 10
pg/mL and performing serial dilutions).

To a separate tube, add the same concentration of a human IgG1 isotype control.

Vortex gently and incubate for 30-60 minutes at 4°C, protected from light.

Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer, centrifuging at 300-
400 x g for 5 minutes at 4°C between washes.

Resuspend the cell pellets in 100 pL of Flow Cytometry Staining Buffer containing the
fluorescently-labeled secondary antibody at its predetermined optimal concentration.
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o Vortex gently and incubate for 30 minutes at 4°C, protected from light.

o Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer.

o Data Acquisition:
o Resuspend the final cell pellet in 300-500 pL of Flow Cytometry Staining Buffer.

o Just before analysis, add a viability dye according to the manufacturer's instructions (e.g.,
Pl or 7-AAD).

o Acquire the samples on a flow cytometer, collecting a sufficient number of events (e.qg.,
10,000-50,000 events from the live, single-cell gate).

Data Analysis:

o Gate on the live, single-cell population using forward scatter (FSC) and side scatter (SSC)
parameters, followed by gating on the viability dye-negative population.

e Analyze the fluorescence intensity of the Carlumab-stained cells compared to the isotype
control-stained cells.

e The geometric mean fluorescence intensity (gMFI) can be used to quantify the level of
Carlumab binding.

Expected Results:

A significant shift in fluorescence intensity is expected for HUVECSs stained with Carlumab
compared to the isotype control, indicating specific binding of Carlumab to cell surface-
associated CCL2. The degree of the shift will depend on the expression level of CCL2 on the
HUVECSs and the concentration of Carlumab used.

Conclusion

This application note provides a comprehensive guide for the flow cytometric analysis of
Carlumab binding to target cell lines expressing surface-associated CCL2. The provided
protocol for HUVECs can be adapted for other cell lines of interest. The quantitative data on
Carlumab's binding affinity and the visualization of its mechanism of action and the
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experimental workflow offer valuable resources for researchers in immunology, oncology, and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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